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Introduction

Thymidine glycol (Tg), a major product of thymine oxidation, is a significant biomarker for
oxidative DNA damage. Reactive oxygen species (ROS), generated as byproducts of normal
metabolic processes and in response to environmental stressors, can damage DNA, leading to
the formation of lesions like thymidine glycol. The cellular repair of this damage, primarily
through the base excision repair (BER) pathway, results in the excision and excretion of
thymidine glycol, which can be detected in biological fluids such as urine.[1] Accurate and
sensitive quantification of thymidine glycol provides a valuable tool for assessing oxidative
stress and its implications in various pathological conditions, including cancer and
neurodegenerative diseases.

This document provides detailed protocols for the detection and quantification of thymidine
glycol using two powerful mass spectrometric techniques: Gas Chromatography-Mass
Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).
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Biological Pathway: Formation and Repair of
Thymidine Glycol

The formation of thymidine glycol is a direct consequence of oxidative stress on DNA. The
subsequent repair process is a key source of measurable thymidine glycol in biological

samples.
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Oxidative DNA Damage and Repair Pathway for Thymidine Glycol
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General Experimental Workflow for Thymidine Glycol Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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